4-Trifluoromethylumbelliferyl beta-D-glucuronide potassium salt
4-Trifluoromethylumbelliferyl beta-D-glucuronide potassium salt
Brand Name:
Vulcanchem
CAS No.:
143547-78-8
VCID:
VC0137701
InChI:
InChI=1S/C16H13F3O9.K/c17-16(18,19)7-4-9(20)27-8-3-5(1-2-6(7)8)26-15-12(23)10(21)11(22)13(28-15)14(24)25;/h1-4,10-13,15,21-23H,(H,24,25);/q;+1/p-1/t10-,11-,12+,13-,15+;/m0./s1
SMILES:
C1=CC2=C(C=C1OC3C(C(C(C(O3)C(=O)[O-])O)O)O)OC(=O)C=C2C(F)(F)F.[K+]
Molecular Formula:
C₁₆H₁₂F₃KO₉
Molecular Weight:
444.35
4-Trifluoromethylumbelliferyl beta-D-glucuronide potassium salt
CAS No.: 143547-78-8
Cat. No.: VC0137701
Molecular Formula: C₁₆H₁₂F₃KO₉
Molecular Weight: 444.35
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 143547-78-8 |
|---|---|
| Molecular Formula | C₁₆H₁₂F₃KO₉ |
| Molecular Weight | 444.35 |
| IUPAC Name | potassium;(2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[2-oxo-4-(trifluoromethyl)chromen-7-yl]oxyoxane-2-carboxylate |
| Standard InChI | InChI=1S/C16H13F3O9.K/c17-16(18,19)7-4-9(20)27-8-3-5(1-2-6(7)8)26-15-12(23)10(21)11(22)13(28-15)14(24)25;/h1-4,10-13,15,21-23H,(H,24,25);/q;+1/p-1/t10-,11-,12+,13-,15+;/m0./s1 |
| SMILES | C1=CC2=C(C=C1OC3C(C(C(C(O3)C(=O)[O-])O)O)O)OC(=O)C=C2C(F)(F)F.[K+] |
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